molecular formula C19H12F5NO2S B8611554 3-Ethoxycarbonyl-5,8-difluoro-4-(3-trifluoromethylphenylmercapto)quinoline

3-Ethoxycarbonyl-5,8-difluoro-4-(3-trifluoromethylphenylmercapto)quinoline

Cat. No. B8611554
M. Wt: 413.4 g/mol
InChI Key: CFNDXJQYXJCRJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Ethoxycarbonyl-5,8-difluoro-4-(3-trifluoromethylphenylmercapto)quinoline is a useful research compound. Its molecular formula is C19H12F5NO2S and its molecular weight is 413.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C19H12F5NO2S

Molecular Weight

413.4 g/mol

IUPAC Name

ethyl 5,8-difluoro-4-[3-(trifluoromethyl)phenyl]sulfanylquinoline-3-carboxylate

InChI

InChI=1S/C19H12F5NO2S/c1-2-27-18(26)12-9-25-16-14(21)7-6-13(20)15(16)17(12)28-11-5-3-4-10(8-11)19(22,23)24/h3-9H,2H2,1H3

InChI Key

CFNDXJQYXJCRJZ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(C2=C(C=CC(=C2N=C1)F)F)SC3=CC=CC(=C3)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

The reaction mixture of 100.0 mg (0.37 mmol) of 4-chloro-3-ethoxycarbonyl-5,8-difluoroquinoline, 80.3 mg (0.44 mmol) of 3-trifluoromethylthiophenol and 80 μL of diisopropylethylamine in 2.0 mL of N,N-dimethylformamide was stirred at room temperature for 2 h and cooled. The reaction mixture was poured into water and extracted with ethyl acetate. The organic layer was washed with brine, dried over magnesium sulphate and concentrated. The resulting residue was purified on silica gel column eluting with ethyl acetate-hexane (1:3) to give 30.0 mg (20%) of the title compound.
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
80.3 mg
Type
reactant
Reaction Step One
Quantity
80 μL
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
20%

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